N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine

• IUPAC Name: (E,E)-3-(furan-2-yl)-2-methyl-N-[4-[(4-methylphenyl)methyl]piperazin-1-yl]prop-2-en-1-imine
• InChI: InChI=1S/C20H25N3O/c1-17-5-7-19(8-6-17)16-22-9-11-23(12-10-22)21-15-18(2)14-20-4-3-13-24-20/h3-8,13-15H,9-12,16H2,1-2H3/b18-14+,21-15+
• InChI Key: UXZUYQXFDLQOBR-VUYRMCIOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)N=CC(=CC3=CC=CO3)C
• Isomeric SMILES: CC1=CC=C(C=C1)CN2CCN(CC2)/N=C/C(=C/C3=CC=CO3)/C
• Molecular Formula: C20H25N3O
• Molecular Weight: 323.4 g/mol

Description

N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine, also known as FM-BZP, is a novel compound that has been studied for its potential applications in scientific research. This compound is a piperazine derivative and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been found to exhibit activity as a dopamine receptor agonist, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease. N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine has also been studied for its potential use as a tool compound in drug discovery research, as it exhibits a unique chemical structure and pharmacological profile.

Mechanism of Action

The mechanism of action of N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine involves its binding to dopamine receptors in the brain. This binding results in the activation of downstream signaling pathways, which leads to the release of dopamine and other neurotransmitters. This activity is thought to be responsible for the observed behavioral effects of N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine, including its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine has been found to exhibit various biochemical and physiological effects, including the activation of dopamine receptors, the inhibition of dopamine reuptake, and the modulation of other neurotransmitter systems. These effects can lead to changes in behavior, mood, and cognitive function. N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine has also been found to exhibit some potential toxicity at high doses, which should be taken into consideration when designing experiments involving this compound.

Advantages and Limitations for Lab Experiments

The advantages of using N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine in lab experiments include its unique chemical structure, its potential therapeutic applications, and its ability to modulate dopamine signaling pathways. However, the limitations of using N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine include its moderate yield in synthesis, its potential toxicity at high doses, and the lack of extensive research on its long-term effects.

Future Directions

Future research on N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine should focus on further understanding its mechanism of action, its potential therapeutic applications, and its long-term effects. Additional studies should also be conducted to optimize the synthesis method of N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine, improve its purity, and develop more effective purification methods. Finally, the potential toxicity of N-[3-(2-furyl)-2-methyl-2-propen-1-ylidene]-4-(4-methylbenzyl)-1-piperazinamine should be further investigated to ensure its safe use in scientific research.